molecular formula C12H15IO3 B8479411 6-(4-Iodophenoxy)hexanoic acid

6-(4-Iodophenoxy)hexanoic acid

Cat. No. B8479411
M. Wt: 334.15 g/mol
InChI Key: ZPIPFGZIDSWGSR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-(4-Iodophenoxy)hexanoic acid is a useful research compound. Its molecular formula is C12H15IO3 and its molecular weight is 334.15 g/mol. The purity is usually 95%.
BenchChem offers high-quality 6-(4-Iodophenoxy)hexanoic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-(4-Iodophenoxy)hexanoic acid including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

6-(4-Iodophenoxy)hexanoic acid

Molecular Formula

C12H15IO3

Molecular Weight

334.15 g/mol

IUPAC Name

6-(4-iodophenoxy)hexanoic acid

InChI

InChI=1S/C12H15IO3/c13-10-5-7-11(8-6-10)16-9-3-1-2-4-12(14)15/h5-8H,1-4,9H2,(H,14,15)

InChI Key

ZPIPFGZIDSWGSR-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1OCCCCCC(=O)O)I

Origin of Product

United States

Synthesis routes and methods

Procedure details

Ethyl 6-(4-iodophenoxy)hexanoate (3.62 g, 10 mmol), in ethanol (30 ml), water (30 ml) was treated with sodium hydroxide (1 g, 25 mmol) and the reaction was stirred under reflux for 3 h. The reaction was then allowed to cool and concentrated in vacuum to a solid. The solid was then treated cautiously with ethyl acetate (100 ml) and 1N hydrochloric acid (100 ml) and the reaction stirred at room temperature for 10 min. The ethyl acetate layer was separated dried over sodium sulfate and concentrated in vacuum to give a pale yellow solid (3.11 g, 9.3 mmol, 93%), δH (CDCl3) 1.48-1.82 (6H, m, 3,4,5-CH2), 2.40 (2H, t, 2-CH2), 3.91 (2H, t, 6-CH2O), 6.67 (2H, dd, 2,6-ArH), 7.53 (2H, dd, 3,5-ArH), δc (CDCl3) 24.31, 25.50, 38.75, 33.89, 82.54, 116.87, 138.14, 158.83 and 179.97
Quantity
3.62 g
Type
reactant
Reaction Step One
Name
Quantity
30 mL
Type
reactant
Reaction Step One
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
30 mL
Type
solvent
Reaction Step One
Name
Yield
93%

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